Cas no 1804101-17-4 (2-Chloro-5-(3-chloropropyl)mandelic acid)

• Product Name: 2-Chloro-5-(3-chloropropyl)mandelic acid
• CAS No: 1804101-17-4
• MF: C₁₁H₁₂Cl₂O₃
• MW: 263.117181777954
• CID: 4941832
• Update Time: 2025-10-29

2-Chloro-5-(3-chloropropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-chloropropyl)mandelic acid

• Inchi： 1S/C11H12Cl2O3/c12-5-1-2-7-3-4-9(13)8(6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： FJASPHDQDKYLNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C(=O)O)O)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 2-Chloro-5-(3-chloropropyl)mandelic acid

2-Chloro-5-(3-chloropropyl)mandelic Acid (CAS No. 1804101-17-4)

2-Chloro-5-(3-chloropropyl)mandelic acid (CAS No. 1804101-17-4) is a synthetic organic compound that belongs to the class of mandelic acid derivatives. Mandelic acid itself is a naturally occurring alpha-hydroxy acid derived from amygdalin, found in various plant sources. However, 2-Chloro-5-(3-chloropropyl)mandelic acid represents a chemically modified version, where chlorine atoms have been introduced at specific positions on the aromatic ring and the side chain. This modification enhances its chemical reactivity and opens up potential applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 2-Chloro-5-(3-chloropropyl)mandelic acid consists of a benzene ring substituted with a hydroxyl group at position 2 and a chlorine atom at position 5. Additionally, the side chain at position 5 is a propyl group with a chlorine atom at its terminal position. This unique substitution pattern makes it distinct from other mandelic acid derivatives and contributes to its specific physicochemical properties.

Recent studies have highlighted the potential of chlorinated mandelic acid derivatives in drug discovery. For instance, researchers have explored their ability to inhibit enzymes involved in cancer cell proliferation and inflammation. The introduction of chlorine atoms in the molecule enhances its lipophilicity, which is crucial for improving bioavailability and targeting specific cellular pathways.

In the field of agrochemistry, 2-Chloro-5-(3-chloropropyl)mandelic acid has shown promise as a precursor for fungicides and herbicides. Its ability to disrupt key biochemical pathways in pathogens makes it a valuable compound for developing environmentally friendly agricultural chemicals.

From a materials science perspective, this compound has been investigated for its potential as a building block in polymer synthesis. The hydroxyl group and chlorine atoms can serve as reactive sites for polymerization reactions, leading to novel materials with tailored properties such as improved mechanical strength or thermal stability.

The synthesis of 2-Chloro-5-(3-chloropropyl)mandelic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods allow for precise control over the substitution pattern on the aromatic ring and the side chain modification.

Despite its potential applications, further research is needed to fully understand the safety profile and environmental impact of chlorinated mandelic acid derivatives like CAS No. 1804101-17-4. Regulatory agencies require comprehensive toxicity studies to ensure their safe use in various industries.

In conclusion, 2-Chloro-5-(3-chloropropyl)mandelic acid (CAS No. 1804101-17-4) represents an intriguing compound with diverse applications across multiple fields. Its unique chemical structure and functional groups make it a valuable tool for researchers in drug development, agriculture, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry.